Cas no 86029-68-7 (2-Amino-4,5,6,7,8-pentahydrothiazolo5,4-dazepine)
2-Amino-4,5,6,7,8-pentahydrothiazolo5,4-dazepine Chemical and Physical Properties
Names and Identifiers
-
- 5,6,7,8-tetrahydro-4H-Thiazolo[4,5-d]azepin-2-amine
- 2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine
- 2-amino-5,6,7,8-tetrahydro-4H-thiazolo[4,5-d]azepine
- 3R-1315
- 4H-Furo[3,2-c]azepin-4-one,5,6,7,8-tetrahydro
- 5,6,7,8-tetrahydro-4H-furo[3,2-c]azepin-4-one
- 5,6,7,8-Tetrahydro-4H-furo<3,2-c>azepin-4-on
- 5,6,7,8-tetrahydro-4H-thiazolo[4,5-d]azepin-2-ylamine
- 5,6,7,8-tetrahydro-furo[3,2-c]azepin-4-one
- FT-0661170
- 2-amino-4,5,7,8-tetrahydro-6 H-thiazolo[5,4-d]azepine
- EN300-6428056
- 86029-68-7
- 2-amino-4,5,7,8-tetrahydro-6H-thiazolo[5,4-d]azepine
- HJMYDEARHJTQRX-UHFFFAOYSA-N
- CS-0139710
- 2-amino-4,5,7,8-tetrahydro-6H- thiazolo[5,4-d]azepine
- 4H-Thiazolo[4,5-d]azepin-2-amine, 5,6,7,8-tetrahydro-
- 5,6,7,8-tetrahydro-4H-[1,3]thiazolo[4,5-d]azepin-2-amine
- 5,6,7,8-Tetrahydro-4H-thiazolo-[4,5-d]-azepin-2-ylamine
- AB31218
- 5,6,7,8-Tetrahydro-4H-thiazolo[4,5-d]azepin-2-yl-amine
- SCHEMBL3307726
- 2-amino-4,5,7,8-tetrahydro-6H-thiazolo-[5,4-d]azepine
- AKOS006284802
- 4H,5H,6H,7H,8H-[1,3]THIAZOLO[4,5-D]AZEPIN-2-AMINE
- 2-Amino-4,5,6,7,8-pentahydrothiazolo5,4-dazepine
-
- MDL: MFCD07367595
- Inchi: 1S/C7H11N3S/c8-7-10-5-1-3-9-4-2-6(5)11-7/h9H,1-4H2,(H2,8,10)
- InChI Key: HJMYDEARHJTQRX-UHFFFAOYSA-N
- SMILES: S1C(N)=NC2=C1CCNCC2
Computed Properties
- Exact Mass: 169.06700
- Monoisotopic Mass: 169.06736854g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 79.2Ų
Experimental Properties
- Melting Point: 154-159°C
- PSA: 79.18000
- LogP: 1.32350
2-Amino-4,5,6,7,8-pentahydrothiazolo5,4-dazepine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A168935-10mg |
2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine |
86029-68-7 | 10mg |
$ 141.00 | 2023-09-09 | ||
| TRC | A168935-25mg |
2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine |
86029-68-7 | 25mg |
$ 224.00 | 2023-04-19 | ||
| TRC | A168935-50mg |
2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine |
86029-68-7 | 50mg |
$ 420.00 | 2023-04-19 | ||
| TRC | A168935-100mg |
2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine |
86029-68-7 | 100mg |
$ 798.00 | 2023-04-19 | ||
| TRC | A168935-250mg |
2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine |
86029-68-7 | 250mg |
$ 1390.00 | 2023-04-19 | ||
| Alichem | A059006253-250mg |
5,6,7,8-Tetrahydro-4H-thiazolo[4,5-d]azepin-2-amine |
86029-68-7 | 95% | 250mg |
$399.84 | 2023-08-31 | |
| Alichem | A059006253-1g |
5,6,7,8-Tetrahydro-4H-thiazolo[4,5-d]azepin-2-amine |
86029-68-7 | 95% | 1g |
$1068.20 | 2023-08-31 | |
| Chemenu | CM526568-1g |
5,6,7,8-Tetrahydro-4H-thiazolo[4,5-d]azepin-2-amine |
86029-68-7 | 95% | 1g |
$999 | 2023-01-04 | |
| eNovation Chemicals LLC | Y1004075-1g |
5,6,7,8-tetrahydro-4H-[1,3]thiazolo[4,5-d]azepin-2-amine |
86029-68-7 | 95% | 1g |
$980 | 2024-07-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1210350-1g |
5,6,7,8-Tetrahydro-4H-thiazolo[4,5-d]azepin-2-amine |
86029-68-7 | 95+% | 1g |
¥10269.00 | 2024-07-28 |
2-Amino-4,5,6,7,8-pentahydrothiazolo5,4-dazepine Related Literature
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
Additional information on 2-Amino-4,5,6,7,8-pentahydrothiazolo5,4-dazepine
2-Amino-4,5,6,7,8-Pentahydrothiazolo[5,4-d]azepine: A Comprehensive Overview
The compound with CAS No. 86029-68-7, known as 2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoloazepines, which are heterocyclic compounds with a fused thiazole and azepine ring system. The thiazolo[5,4-d]azepine framework is particularly notable for its potential applications in drug discovery and material science.
Recent studies have highlighted the unique properties of 2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine, particularly its ability to act as a scaffold for the development of bioactive molecules. Researchers have explored its role in the synthesis of novel antibiotics and anticancer agents. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes involved in cancer cell proliferation.
The synthesis of 2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine involves a multi-step process that typically begins with the formation of the thiazole ring. This is followed by the construction of the azepine ring through cyclization reactions. The amino group at position 2 plays a critical role in stabilizing the molecule's structure and enhancing its reactivity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process of this compound.
In terms of applications, thiazolo[5,4-d]azepine derivatives have shown promise in the development of advanced materials. For example, their ability to form stable coordination complexes with metal ions has led to their use in the creation of new catalysts for industrial chemical processes. Additionally, research into their electronic properties suggests potential applications in organic electronics and optoelectronics.
One of the most exciting developments involving 2-Amino-4,5,6,7,8-pentahydrothiazolo[5,4-d]azepine is its role in drug delivery systems. Scientists have explored its use as a carrier for targeted drug delivery due to its biocompatibility and ability to encapsulate hydrophobic drugs. A 2023 study published in *Advanced Drug Delivery Reviews* highlighted its potential for delivering anticancer drugs with reduced side effects.
Despite its numerous advantages, there are challenges associated with the use of thiazolo[5,d]azepine compounds. Issues such as scalability in synthesis and long-term stability under physiological conditions need to be addressed for broader clinical applications. Ongoing research is focused on overcoming these limitations through innovative synthetic strategies and structural modifications.
In conclusion, 2-Amino-4,,5,,6,,7,,8-pentahydrothiazolo[5,,d]azepine stands as a testament to the ingenuity of modern chemistry. Its unique structure and versatile properties make it a valuable tool in various scientific disciplines. As research continues to uncover new applications and improve existing ones, this compound is poised to play an increasingly important role in advancing both medicine and materials science.
86029-68-7 (2-Amino-4,5,6,7,8-pentahydrothiazolo5,4-dazepine) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)